Formation of novel conjugated polycarbon–metal systems via metal migration on a M–CC–CC–M linkage
Chemical Communications Pub Date: 2000-06-27 DOI: 10.1039/B003722M
Abstract
Reactions of butadiynediyldimetal complexes,
Fp*–C![[triple bond, length half m-dash]](http://scimg.chem960.com/usr/1/B003722M.jpg)
C–CC–M(η5-C5
R5)(CO)2 1 [M = Fe, Ru; R = Me, H; Fp* =
FeCp*(CO)2], with group 8 metal carbonyls result in migration of
a σ-bonded metal fragment along the C4 rod to form novel
highly conjugated polycarbon–metal systems; the zwitterionic
μ-but-2-yn-1-ylidene-4-ylidyne complex
Ru3(CO)10(μ3-C–CC–
μ-C)Fe2Cp*2(CO)3 2, and the dimerized
product with a cumulenic μ-C8 ligand (Cp*Fe)4-
Ru2(CO)13[μ6-C8–C(
![[double bond, length half m-dash]](https://www.rsc.org/images/entities/char_e006.gif)
O)] 3, via 1,4-migration and the zwitterionic acetylide
cluster-type product
Fp*+[Cp(CO)2Ru-(η2-CC)–
(μ3-CC)Fe3(CO)9]−
4, via 1,3-migration.
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